Cas no 1804007-61-1 (Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1804007-61-1
• MF: C₁₀H₆BrF₆NO₃
• MW: 382.053963184357
• CID: 4843655
• Update Time: 2025-05-19

Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H6BrF6NO3/c1-20-8(19)6-5(2-11)18-3-4(9(12,13)14)7(6)21-10(15,16)17/h3H,2H2,1H3
• InChI Key： IXGHYTAICREVAT-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OC)=C(C(C(F)(F)F)=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• XLogP3: 3.4
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate

Professional Introduction of Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1804007-61-1)

Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate, with the CAS number 1804007-61-1, is a highly specialized organic compound that has garnered significant attention in the fields of agricultural chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a methyl ester group, a bromomethyl group, and two trifluorinated substituents. The presence of these groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The structure of this compound is particularly noteworthy due to the combination of electron-withdrawing groups and electron-donating groups. The trifluoromethoxy and trifluoromethyl substituents are strong electron-withdrawing groups, which significantly influence the electronic properties of the pyridine ring. This makes the compound highly reactive in certain chemical transformations, such as nucleophilic aromatic substitutions. The methyl ester group further enhances the compound's versatility by providing an easy point for functionalization in synthetic pathways.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its use in the development of novel insecticides with improved efficacy and reduced environmental impact. The bromomethyl group in the structure serves as an excellent leaving group, enabling the formation of diverse derivatives through substitution reactions. This has opened up avenues for creating compounds with enhanced biological activity against agricultural pests.

In addition to its role in agrochemicals, Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate has shown promise in pharmaceutical research. Its unique electronic properties make it an ideal candidate for designing drugs targeting specific biological pathways. For example, studies have demonstrated its potential as a lead compound for developing inhibitors of certain enzymes involved in disease progression. The trifluorinated substituents contribute to the compound's stability and bioavailability, which are critical factors in drug design.

The synthesis of this compound typically involves multi-step organic reactions, often starting from readily available pyridine derivatives. Modern synthetic methods have focused on improving the efficiency and scalability of these processes. Recent advancements include the use of microwave-assisted synthesis and catalytic techniques to achieve higher yields and better purity levels. These developments have made it possible to produce this compound on a larger scale for industrial applications.

From an environmental standpoint, understanding the behavior of this compound in different ecosystems is crucial. Studies have shown that its trifluorinated groups contribute to its persistence in certain environments, which raises concerns about potential bioaccumulation. However, ongoing research is focused on identifying safe disposal methods and assessing its impact on non-target organisms to ensure sustainable use.

In conclusion, Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1804007-61-1) is a versatile and intriguing compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool for researchers aiming to develop innovative solutions in agriculture, medicine, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.